1-Benzyl-5-bromo-2-phenyl-1H-benzo[d]imidazole
Overview
Description
1-Benzyl-5-bromo-2-phenyl-1H-benzo[d]imidazole is a useful research compound. Its molecular formula is C20H15BrN2 and its molecular weight is 363.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Pharmaceutical Synthesis and Drug Development : The compound has been noted for its role in synthesizing a range of biologically active derivatives. For instance, it's a key precursor in the synthesis of 4(5)-aryl-1H-imidazoles, which are valuable in creating selective compounds with potential pharmaceutical applications (Bellina et al., 2008). Additionally, certain 1H-benzo[d]imidazole derivatives exhibit significant antitumor activity against various cancer cell lines, suggesting their potential as anticancer agents (Liu et al., 2012).
Antimicrobial and Antitubercular Agents : Novel 1H-benzo[d]imidazole derivatives have demonstrated excellent tuberculostatic activity against strains like Mycobacterium tuberculosis and Mycobacterium bovis, potentially representing a new class of anti-tubercular agents (Gobis et al., 2015). Other synthesized imidazole derivatives show promising antimicrobial activity against organisms like Candida albicans (Narwal et al., 2012).
Materials Science and Electronics : Imidazole derivatives, including those related to 1-Benzyl-5-bromo-2-phenyl-1H-benzo[d]imidazole, are explored for their potential in electronics and material science due to their unique structures and thermal stability, which are crucial for applications in photovoltaics, photocatalysis, and electronic devices (Anand & Muthusamy, 2018).
Chemical Synthesis and Methodology : The compound is involved in the development of novel synthetic routes and methodologies. For instance, it's used in one-pot synthesis methods for creating complex molecules that have potential applications in organic synthesis and drug development (Sun et al., 2014).
Corrosion Inhibition : Some imidazole derivatives have shown significant corrosion inhibition efficiency on metals, which is vital in industrial applications to prevent material degradation (Prashanth et al., 2021).
Properties
IUPAC Name |
1-benzyl-5-bromo-2-phenylbenzimidazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15BrN2/c21-17-11-12-19-18(13-17)22-20(16-9-5-2-6-10-16)23(19)14-15-7-3-1-4-8-15/h1-13H,14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCRSTGRDIQTGFS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C3=C(C=C(C=C3)Br)N=C2C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15BrN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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